Cas no 102269-54-5 (1-Azabicyclo[2.2.2]octan-3-one, 2-[(3,4-dichlorophenyl)methylene]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one, 2-[(3,4-dichlorophenyl)methylene]-
• CAS No: 102269-54-5
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• CID: 1132351
• PubChem ID: 731907
• Update Time: 2025-04-20

1-Azabicyclo[2.2.2]octan-3-one, 2-[(3,4-dichlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one, 2-[(3,4-dichlorophenyl)methylene]-
• VU0344593-2
• MLS001029998
• (2E)-2-[(3,4-dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• AKOS002663295
• 102269-54-5
• CHEMBL1539305
• SMR000427216

• Inchi： 1S/C14H13Cl2NO/c15-11-2-1-9(7-12(11)16)8-13-14(18)10-3-5-17(13)6-4-10/h1-2,7-8,10H,3-6H2/b13-8+
• InChI Key： BBPIJAHKBWZYBU-MDWZMJQESA-N
• SMILES： ClC1=C(C=CC(=C1)/C=C1\C(C2CCN\1CC2)=O)Cl

Computed Properties

• Exact Mass: 281.03759
• Monoisotopic Mass: 281.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31